![molecular formula C19H30N4O B2729865 1-Cyclohexyl-3-(4-((4-methylpiperazin-1-yl)methyl)phenyl)urea CAS No. 1170894-09-3](/img/structure/B2729865.png)
1-Cyclohexyl-3-(4-((4-methylpiperazin-1-yl)methyl)phenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-Cyclohexyl-3-(4-((4-methylpiperazin-1-yl)methyl)phenyl)urea, also known as CPI-1189, is a urea derivative that has been extensively studied for its potential therapeutic effects. This compound has been synthesized using various methods and has shown promising results in scientific research applications.
Scientific Research Applications
Stereochemical and Synthetic Studies
Synthesis and Conformational Analysis
A study by Fülöp, Bernáth, and Sohár (1985) in Tetrahedron discusses the synthesis of urea derivatives from cis- and trans-2-aminomethyl-1-cyclopentanols and -l-cyclohexanols. This research provides insights into the stereochemical properties and potential synthetic applications of such compounds (Fülöp, Bernáth, & Sohár, 1985).
Structural and Spectroscopic Study
Iriepa and Bellanato (2013) in the Journal of Molecular Structure explored the structural and spectroscopic properties of tri-substituted ureas, indicating their potential in various chemical applications (Iriepa & Bellanato, 2013).
Corrosion Inhibition
- Corrosion Inhibition: Mistry et al. (2011) in Research on Chemical Intermediates examined the use of 1,3,5-triazinyl urea derivatives as corrosion inhibitors for mild steel, highlighting the compound's practical applications in industrial settings (Mistry, Patel, Patel, & Jauhari, 2011).
Pharmaceutical Research
Anticancer Potential
A study by Gaudreault et al. (1988) in the Journal of Pharmaceutical Sciences explored the cytotoxicity of urea derivatives, suggesting their potential use in cancer treatment (Gaudreault, Lacroix, Pagé, & Joly, 1988).
Anticonvulsant Activity
Research by Masereel et al. (1997) in Epilepsia investigated the anticonvulsant properties of certain sulfonyl(thio)ureas, indicating their potential in neurological applications (Masereel, Lambert, Dogné, Poupaert, & Delarge, 1997).
Enzyme Inhibition
- Acetylcholinesterase Inhibition: A study by Vidaluc et al. (1995) in the Journal of Medicinal Chemistry demonstrated that certain urea derivatives exhibit antiacetylcholinesterase activity, relevant for treating diseases like Alzheimer's (Vidaluc, Calmel, Bigg, Carilla, & Briley, 1995).
properties
IUPAC Name |
1-cyclohexyl-3-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H30N4O/c1-22-11-13-23(14-12-22)15-16-7-9-18(10-8-16)21-19(24)20-17-5-3-2-4-6-17/h7-10,17H,2-6,11-15H2,1H3,(H2,20,21,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILGXXIUFSZFWJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CC2=CC=C(C=C2)NC(=O)NC3CCCCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H30N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclohexyl-3-(4-((4-methylpiperazin-1-yl)methyl)phenyl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.